![molecular formula C16H11FN4O2S B6554186 7-{[(3-fluorophenyl)methyl]sulfanyl}-2-(furan-2-yl)-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one CAS No. 1040683-79-1](/img/structure/B6554186.png)
7-{[(3-fluorophenyl)methyl]sulfanyl}-2-(furan-2-yl)-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one
Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the pyrazolo[1,5-d][1,2,4]triazin-4-one ring might be formed through a cyclization reaction, while the fluorophenyl group could be introduced through a substitution reaction .Molecular Structure Analysis
The molecular structure of the compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography or NMR spectroscopy could be used to determine the structure .Chemical Reactions Analysis
The compound’s reactivity would depend on its functional groups. For example, the fluorine atom in the fluorophenyl group is highly electronegative, which could make this group a good leaving group in certain reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of the compound, such as its melting point, solubility, and stability, would be influenced by its molecular structure. For example, the presence of the fluorophenyl group could increase the compound’s lipophilicity, affecting its solubility in different solvents .Scientific Research Applications
Antibacterial Activity
Pyrazolines and their derivatives have been investigated for their antibacterial properties. Reports suggest that these compounds exhibit inhibitory effects against bacterial strains, making them potential candidates for novel antibiotics .
Antifungal Potential
The compound’s antifungal activity has been explored. It may offer therapeutic benefits in combating fungal infections .
Antiparasitic Applications
Researchers have studied pyrazolines for their antiparasitic effects. This compound could contribute to the development of new treatments against parasitic diseases .
Anti-Inflammatory Properties
Pyrazolines have been associated with anti-inflammatory effects. Investigating this derivative’s impact on inflammation pathways could yield valuable insights .
Antidepressant Potential
Some pyrazolines exhibit antidepressant properties. Understanding how this compound affects neurotransmitter systems may lead to novel antidepressant drugs .
Anticonvulsant Activity
Research indicates that certain pyrazolines possess anticonvulsant properties. Further studies could explore this derivative’s efficacy in managing seizures .
Antioxidant Effects
Oxidative stress plays a role in various diseases. Pyrazolines, including this derivative, have antioxidant potential. Investigating its ability to scavenge free radicals and protect cells from oxidative damage is crucial .
Neurotoxicity Assessment
In a novel study, the neurotoxic potential of this specific pyrazoline derivative was evaluated. Researchers examined its impact on acetylcholinesterase (AchE) activity and malondialdehyde (MDA) levels in the brain of rainbow trout alevins. AchE inhibition affects nerve transmission, behavior, and survival. Assessing these parameters provides valuable data for neurotoxicity studies .
Mechanism of Action
Future Directions
properties
IUPAC Name |
7-[(3-fluorophenyl)methylsulfanyl]-2-(furan-2-yl)-5H-pyrazolo[1,5-d][1,2,4]triazin-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11FN4O2S/c17-11-4-1-3-10(7-11)9-24-16-19-18-15(22)13-8-12(20-21(13)16)14-5-2-6-23-14/h1-8H,9H2,(H,18,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RRLLUELYQGZBSR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)CSC2=NNC(=O)C3=CC(=NN32)C4=CC=CO4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11FN4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-((3-Fluorobenzyl)thio)-8-(furan-2-yl)pyrazolo[1,5-d][1,2,4]triazinone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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